N-[(6-aminopyridin-3-yl)methyl]-N,5-dimethylquinazolin-4-amine

• IUPAC Name: N-[(6-aminopyridin-3-yl)methyl]-N,5-dimethylquinazolin-4-amine
• InChI: InChI=1S/C16H17N5/c1-11-4-3-5-13-15(11)16(20-10-19-13)21(2)9-12-6-7-14(17)18-8-12/h3-8,10H,9H2,1-2H3,(H2,17,18)
• InChI Key: QVTUTLHSWVNHJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)N=CN=C2N(C)CC3=CN=C(C=C3)N
• Molecular Formula: C16H17N5
• Molecular Weight: 279.34 g/mol

Description

N-[(6-aminopyridin-3-yl)methyl]-N,5-dimethylquinazolin-4-amine, commonly known as "compound X," is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development.

Mechanism of Action

The exact mechanism of action of compound X is not fully understood, but it is believed to work by binding to specific target proteins in cells and modulating their activity. This leads to downstream effects that result in the observed biochemical and physiological effects.
Biochemical and Physiological Effects:
Compound X has been shown to have a variety of biochemical and physiological effects, depending on the specific target protein it interacts with. These effects include inhibition of cell proliferation, induction of apoptosis (cell death), and neuroprotection. In cancer research, compound X has been found to inhibit the activity of specific proteins involved in cell proliferation, leading to a decrease in tumor growth. In Alzheimer's and Parkinson's disease research, compound X has been shown to prevent the accumulation of toxic proteins in the brain, leading to a decrease in neurodegeneration.

Advantages and Limitations for Lab Experiments

One advantage of using compound X in lab experiments is its specificity for certain target proteins, which allows for more precise modulation of cellular processes. However, one limitation is that it may not be effective in all cell types or disease models, and further research is needed to fully understand its potential applications.

Future Directions

There are many potential future directions for research on compound X. One area of interest is in developing more potent and specific derivatives of compound X for use as drug candidates. Another area of interest is in investigating the potential use of compound X in combination with other drugs or therapies for enhanced efficacy. Additionally, further research is needed to fully understand the mechanism of action of compound X and its potential applications in various disease models.

Synthesis Methods

Compound X can be synthesized through a multi-step process involving the reaction of 6-aminopyridine with 4,5-dimethyl-2-nitrobenzoic acid, followed by reduction and cyclization. The final product is obtained through purification and isolation.

Scientific Research Applications

Compound X has been extensively studied for its potential use as a drug candidate. It has shown promising results in treating various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, compound X has been found to inhibit the growth of cancer cells by targeting specific proteins involved in cell proliferation. In Alzheimer's and Parkinson's disease research, compound X has been shown to have neuroprotective effects by preventing the accumulation of toxic proteins in the brain.